Cas no 1975-78-6 (decanenitrile)

• Product Name: decanenitrile
• CAS No: 1975-78-6
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• MDL: MFCD00039505
• CID: 84047
• PubChem ID: 87568853
• Update Time: 2025-06-11

decanenitrile Chemical and Physical Properties

Names and Identifiers

• decanenitrile
• Decanonitrile
• 1-Cyanononane
• 1-decanenitile
• Caprinitrile
• capronitrile
• Decanoic acid nitrile
• DSSTox_CID_7449
• n-Decanenitrile
• Nonyl cyanide
• Decansαurenitril
• Caprinsαurenitril
• Decannitril
• 1-decanenitrile

• MDL： MFCD00039505
• Inchi： 1S/C10H19N/c1-2-3-4-5-6-7-8-9-10-11/h2-9H2,1H3
• InChI Key： HBZDPWBWBJMYRY-UHFFFAOYSA-N
• SMILES： CCCCCCCCCC#N

Computed Properties

• Exact Mass: 153.15200
• Monoisotopic Mass: 153.15175
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: liquid
• Density: 0.81
• Melting Point: -15°C(lit.)
• Boiling Point: 237°C(lit.)
• Flash Point: 241-243°C
• Refractive Index: 1.4300
• PSA: 23.79000
• LogP: 3.65068
• Solubility: Insoluble in water
• Vapor Pressure: 1.6±0.2 mmHg at 25°C

decanenitrile Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H227-H302-H315-H319
• Warning Statement： P210-P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：3276
• Hazard Category Code： 20/21/22
• Safety Instruction： S36/37
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store below +30°C.
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on decanenitrile

Comprehensive Guide to Decanenitrile (CAS No. 1975-78-6): Properties, Applications, and Industry Insights

Decanenitrile (CAS No. 1975-78-6), also known as capronitrile or decyl nitrile, is a versatile organic compound belonging to the nitrile family. With the molecular formula C₁₀H₁₉N, this clear to pale yellow liquid is widely recognized for its unique chemical properties and broad applications across industries such as flavor and fragrance, pharmaceutical intermediates, and specialty chemicals. Its distinct almond-like odor makes it a valuable ingredient in perfumery, while its reactivity as a nitrile derivative opens doors to synthetic chemistry applications.

In recent years, the demand for decanenitrile has surged due to its role in sustainable green chemistry initiatives. Researchers are exploring its potential as a bio-based precursor for polyamide resins and biodegradable polymers, aligning with global trends toward eco-friendly materials. The compound's stability under moderate temperatures (boiling point ~243°C) and solubility in organic solvents like ethanol and ether enhance its industrial utility. Analytical techniques such as GC-MS and FTIR spectroscopy are commonly employed for quality control, ensuring purity levels exceeding 98% for premium-grade applications.

The synthesis of decanenitrile typically involves the ammonoxidation of decane or the dehydration of decanamide, with modern methods emphasizing catalytic efficiency and reduced energy consumption. This aligns with the "Industry 4.0" movement, where process optimization through AI-driven chemical synthesis has become a hot topic among chemical engineers. Safety data sheets highlight its compatibility with standard laboratory handling protocols, though proper ventilation is recommended due to its moderate vapor pressure (0.3 mmHg at 25°C).

Market analysts note growing interest in decanenitrile derivatives for cosmetic formulations, particularly in long-lasting fragrance systems. The compound's ability to form stable emulsions has spurred innovation in microencapsulation technologies—a trending subject in personal care R&D. Furthermore, its use as a corrosion inhibitor in industrial lubricants has gained attention in machinery maintenance forums, with patents demonstrating enhanced performance when combined with ionic liquids.

From a regulatory standpoint, decanenitrile complies with major chemical inventories including REACH and TSCA, with ongoing studies evaluating its environmental persistence through OECD 301 biodegradation tests. The scientific community continues to investigate its structure-activity relationships, particularly in pheromone research where nitrile-containing compounds show promise as insect attractants—an area gaining traction due to concerns about pesticide resistance.

Emerging applications in electronic chemicals have positioned decanenitrile as a potential dielectric fluid additive for high-performance capacitors, coinciding with the electric vehicle boom. Its thermal stability profile makes it suitable for energy storage systems, a frequently searched topic in materials science circles. Analytical chemists emphasize the importance of HPLC purity testing for these advanced applications, where trace impurities could affect performance metrics.

For researchers exploring structure-property relationships, computational chemistry studies using DFT calculations have modeled decanenitrile's molecular interactions with various substrates. These simulations help predict its behavior in catalytic hydrogenation processes—a subject of numerous academic papers indexed in SciFinder and Reaxys databases. The compound's Kow (logP) value of 3.8 indicates moderate lipophilicity, informing formulation strategies in drug delivery systems.

In academic settings, decanenitrile serves as a model compound for teaching nitrile chemistry fundamentals, with laboratory experiments demonstrating its conversion to carboxylic acids or primary amines. This educational aspect connects with online searches for "organic chemistry demonstrations" and "nitrile reaction mechanisms." The compound's IR absorption band at 2240 cm^-1 (characteristic of the C≡N stretch) makes it ideal for spectroscopy training modules.

Looking ahead, innovation in continuous flow chemistry systems may revolutionize decanenitrile production, addressing current challenges in batch process scalability. Industry forums actively discuss its potential in circular economy models, where nitrile-containing byproducts could be upcycled. With proper life cycle assessment methodologies, decanenitrile could emerge as a benchmark for sustainable intermediate chemicals in the flavor and fragrance industry—a sector projected to grow at 5.8% CAGR through 2030 according to market reports.